Cas no 90534-21-7 (3,4-Dimethyl-5-hydroxybenzyl alcohol)

• Product Name: 3,4-Dimethyl-5-hydroxybenzyl alcohol
• CAS No: 90534-21-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5002520
• Update Time: 2025-06-05

3,4-Dimethyl-5-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-hydroxybenzyl alcohol
• 5-Hydroxy-3,4-dimethyl-benzylalkohol

• Inchi： 1S/C9H12O2/c1-6-3-8(5-10)4-9(11)7(6)2/h3-4,10-11H,5H2,1-2H3
• InChI Key： FISXGWGZVJDYQX-UHFFFAOYSA-N
• SMILES： OC1=CC(CO)=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 3,4-Dimethyl-5-hydroxybenzyl alcohol

3,4-Dimethyl-5-Hydroxybenzyl Alcohol: A Comprehensive Overview

3,4-Dimethyl-5-hydroxybenzyl alcohol, also known by its CAS number CAS No. 90534-21-7, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with two methyl groups and a hydroxyl group at specific positions, along with a benzyl alcohol moiety. Its structure not only imparts it with distinct physical and chemical properties but also makes it a valuable compound in research and development.

The chemical structure of 3,4-dimethyl-5-hydroxybenzyl alcohol plays a pivotal role in its reactivity and functionality. The presence of the hydroxyl group (-OH) on the benzene ring introduces hydrophilic properties, while the methyl groups contribute to the compound's stability and lipophilicity. This balance of properties makes it suitable for use in both aqueous and organic environments. Recent studies have highlighted its potential as a precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

In terms of physical properties, 3,4-dimethyl-5-hydroxybenzyl alcohol exhibits a melting point of approximately 68°C and a boiling point around 180°C under standard conditions. Its solubility in water is moderate, which aligns with its dual hydrophilic and lipophilic nature. These characteristics make it an ideal candidate for applications that require controlled solubility profiles.

The applications of 3,4-dimethyl-5-hydroxybenzyl alcohol are vast and continually expanding due to advancements in synthetic chemistry and material science. One of its most notable uses is in the food industry as a natural flavoring agent. Its ability to enhance the aromatic profile of food products has made it a popular choice among manufacturers. Additionally, recent research has explored its potential as an antioxidant in cosmetic formulations, where it can help protect skin from oxidative stress caused by environmental factors.

In the pharmaceutical sector, 3,4-dimethyl-5-hydroxybenzyl alcohol has shown promise as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for creating bioactive molecules. For instance, studies have demonstrated its utility in the synthesis of anti-inflammatory agents and anticancer drugs.

The synthesis of 3,4-dimethyl-5-hydroxybenzyl alcohol can be achieved through several methods. One common approach involves the reduction of the corresponding ketone using catalytic hydrogenation or other reducing agents. Another method entails the Grignard reaction, where an organomagnesium compound reacts with an appropriate aldehyde or ketone to form the desired product. These methods have been optimized over time to ensure high yields and purity levels.

From an environmental perspective, 3,4-dimethyl-5-hydroxybenzyl alcohol has been studied for its biodegradability under various conditions. Research indicates that it can undergo microbial degradation under aerobic conditions, making it less likely to persist in natural ecosystems when properly managed.

In conclusion, 3,4-dimethyl-5-hydroxybenzyl alcohol (CAS No. 90534-21-7) is a multifaceted compound with applications spanning across multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable tool in both academic research and industrial production. As advancements in synthetic chemistry continue to unfold, the potential for this compound to find new applications remains vast.